Cas no 2613299-05-9 ((5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole hydrobromide)

• Product Name: (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole hydrobromide
• CAS No: 2613299-05-9
• MF: C₇H₁₀Br₂N₂
• MW: 281.975699901581
• MDL: MFCD33032300
• CID: 5663301
• PubChem ID: 155943997
• Update Time: 2025-07-15

(5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-27736484
• 2613299-05-9
• (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole hydrobromide
• (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole hydrobromide

• MDL： MFCD33032300
• Inchi： 1S/C7H9BrN2.BrH/c8-5-6-1-2-7-9-3-4-10(6)7;/h3-4,6H,1-2,5H2;1H/t6-;/m1./s1
• InChI Key： HOHQKIKYFWKSNC-FYZOBXCZSA-N
• SMILES： BrC[C@H]1CCC2=NC=CN12.Br

Computed Properties

• Exact Mass: 281.91902g/mol
• Monoisotopic Mass: 279.92107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.8Ų

Additional information on (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo1,2-aimidazole hydrobromide

Comprehensive Overview of (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole hydrobromide (CAS No. 2613299-05-9)

(5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole hydrobromide (CAS No. 2613299-05-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of pyrroloimidazole derivatives, which are known for their versatility in drug discovery and development. The presence of a bromomethyl group and a hydrobromide salt form enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity intermediates like (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole hydrobromide has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers are particularly interested in its potential role in modulating enzyme activity and receptor binding, which are critical in treating diseases such as cancer and neurodegenerative disorders. The compound's chiral center at the 5-position also makes it a candidate for asymmetric synthesis, a hot topic in modern organic chemistry.

The synthesis of 2613299-05-9 involves multi-step reactions, often starting from readily available pyrrole or imidazole precursors. Key steps include bromination and salt formation, which require precise control of reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, addressing the growing need for quality control in pharmaceutical manufacturing.

From an industrial perspective, (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole hydrobromide is often discussed in the context of green chemistry and sustainable synthesis. Companies are investing in catalytic methods and solvent-free reactions to minimize environmental impact, aligning with global trends toward eco-friendly production. This aligns with frequent searches on platforms like Google and AI-driven databases, where users inquire about sustainable chemical processes and cost-effective synthesis routes.

Another area of interest is the compound's potential in peptide mimetics and bioconjugation. Its reactive bromomethyl group allows for facile attachment to biomolecules, enabling applications in proteomics and diagnostic imaging. This has led to collaborations between academic institutions and biotech firms, as evidenced by recent patents and publications. Searches for bioconjugation techniques and molecular probes often highlight the relevance of such compounds.

In summary, (5R)-5-(bromomethyl)-5H,6H,7H-pyrrolo[1,2-a]imidazole hydrobromide (CAS No. 2613299-05-9) represents a multifaceted tool in both research and industry. Its applications span from drug development to material science, reflecting the compound's adaptability to diverse scientific challenges. As the field evolves, this compound is likely to remain a focal point for innovation, particularly in areas like precision medicine and catalysis.